Cas no 14047-41-7 (2,2',2'',2''',2''''-(ethane-1,2-diylnitrilo)pentaacetate)

2,2',2'',2''',2''''-(ethane-1,2-diylnitrilo)pentaacetate structure
14047-41-7 structure
Product Name:2,2',2'',2''',2''''-(ethane-1,2-diylnitrilo)pentaacetate
CAS No:14047-41-7
MF:C14H18N3O10
MW:388.306824207306
CID:1293603
PubChem ID:3337411
Update Time:2025-04-20

2,2',2'',2''',2''''-(ethane-1,2-diylnitrilo)pentaacetate Chemical and Physical Properties

Names and Identifiers

    • 2,2',2'',2''',2''''-(ethane-1,2-diylnitrilo)pentaacetate
    • 2-[bis[2-[bis(carboxylatomethyl)amino]ethyl]amino]acetate
    • Glycine, N,N-bis(2-(bis(carboxymethyl)amino)ethyl)-, ion(5-)
    • pentetate(5-)
    • N,N,N',N'',N''-diethylenetriaminepentaacetate
    • CHEBI:35745
    • dtpa(5-)
    • Q27116578
    • N,N-Bis(2-(bis(carboxymethyl)amino)ethyl)glycine ion(5-)
    • DTXSID80930851
    • diethylenetriaminepentaacetate
    • QPCDCPDFJACHGM-UHFFFAOYSA-I
    • 14047-41-7
    • Inchi: 1S/C14H23N3O10/c18-10(19)5-15(1-3-16(6-11(20)21)7-12(22)23)2-4-17(8-13(24)25)9-14(26)27/h1-9H2,(H,18,19)(H,20,21)(H,22,23)(H,24,25)(H,26,27)/p-5
    • InChI Key: QPCDCPDFJACHGM-UHFFFAOYSA-I
    • SMILES: [O-]C(CN(CCN(CC(=O)[O-])CC(=O)[O-])CCN(CC(=O)[O-])CC(=O)[O-])=O

Computed Properties

  • Exact Mass: 388.09924
  • Monoisotopic Mass: 388.09921878g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 11
  • Complexity: 454
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -5.3
  • Topological Polar Surface Area: 210Ų

Experimental Properties

  • PSA: 210.37
Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd